Cas no 91745-11-8 (Acorus gramineus, ext.)

• Product Name: Acorus gramineus, ext.
• CAS No: 91745-11-8
• MF: C₁₂₁H₁₇₆N₄₄
• MW: 2246.98695755005
• CID: 812373
• PubChem ID: 167312529
• Update Time: 2025-06-30

Acorus gramineus, ext. Chemical and Physical Properties

Names and Identifiers

• Acorus gramineus, ext.
• Acorus gramineus
• ext
• Acrous graMineus oil
• Acorus tatarinowii oil
• ACORUS GRAMINEUS ROOT/STEM EXTRACT
• 91745-11-8

• Inchi： 1S/11C11H16N4/c11*1-9(12)15-11(13)14-8-7-10-5-3-2-4-6-10/h11*2-6H,7-8H2,1H3,(H4,12,13,14,15)
• InChI Key： RYSNEROLVQAFKF-UHFFFAOYSA-N
• SMILES： N(=C(/N)\N=C(C)N)/CCC1C=CC=CC=1.N(=C(/N)\N=C(C)N)/CCC1C=CC=CC=1.N(=C(/N)\N=C(C)N)/CCC1C=CC=CC=1.N(=C(/N)\N=C(C)N)/CCC1C=CC=CC=1.N(=C(/N)\N=C(C)N)/CCC1C=CC=CC=1.N(=C(/N)\N=C(C)N)/CCC1C=CC=CC=1.N(=C(/N)\N=C(C)N)/CCC1C=CC=CC=1.N(=C(/N)\N=C(C)N)/CCC1C=CC=CC=1.N(=C(/N)\N=C(C)N)/CCC1C=CC=CC=1.N(=C(/N)\N=C(C)N)/CCC1C=CC=CC=1.N(=C(/N)\N=C(C)N)/CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 2246.5158166g/mol
• Monoisotopic Mass: 2245.5124618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 22
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 165
• Rotatable Bond Count: 44
• Complexity: 239
• Covalently-Bonded Unit Count: 11
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 11
• Topological Polar Surface Area: 844Ų

Additional information on Acorus gramineus, ext.

Acorus gramineus Extract (CAS No. 91745-11-8): An Overview of Its Chemical and Biological Properties

Acorus gramineus, commonly known as Japanese sweet flag or grassy-leaved sweet flag, is a perennial herb that has been widely used in traditional medicine for its various therapeutic properties. The extract from this plant, designated by the CAS number 91745-11-8, has gained significant attention in recent years due to its potential applications in pharmaceutical and nutraceutical industries. This article provides a comprehensive overview of the chemical composition, biological activities, and recent research findings associated with Acorus gramineus extract.

The chemical composition of Acorus gramineus extract is rich in bioactive compounds, including alkaloids, flavonoids, and essential oils. Among these, the alkaloids are particularly noteworthy for their pharmacological activities. The primary alkaloids found in the extract include α-asarone and β-asarone, which have been extensively studied for their neuroprotective, anti-inflammatory, and antimicrobial properties. These compounds are believed to contribute significantly to the therapeutic effects of the extract.

Recent research has highlighted the neuroprotective potential of Acorus gramineus extract. A study published in the Journal of Ethnopharmacology (2021) demonstrated that the extract could effectively protect neurons from oxidative stress-induced damage. The study found that α-asarone and β-asarone exerted their neuroprotective effects by scavenging free radicals and modulating signaling pathways involved in neuronal survival. These findings suggest that Acorus gramineus extract may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, Acorus gramineus extract has also been investigated for its anti-inflammatory effects. A study published in the Phytomedicine (2020) reported that the extract significantly reduced inflammation in animal models of inflammatory diseases. The anti-inflammatory activity was attributed to the presence of flavonoids and essential oils, which have been shown to inhibit pro-inflammatory cytokines and enzymes such as COX-2 and iNOS. These findings indicate that Acorus gramineus extract could be a valuable natural alternative for managing inflammatory conditions.

The antimicrobial properties of Acorus gramineus extract have also been well-documented. A study published in the Journal of Microbiology and Biotechnology (2019) evaluated the antimicrobial activity of the extract against a range of pathogenic bacteria and fungi. The results showed that the extract exhibited strong inhibitory effects against both Gram-positive and Gram-negative bacteria, as well as fungi such as Candida albicans. The antimicrobial activity was attributed to the presence of α-asarone and other bioactive compounds, making Acorus gramineus extract a promising candidate for developing natural antimicrobial agents.

Beyond its therapeutic applications, Acorus gramineus extract has also been explored for its potential use in cosmetics and personal care products. The antioxidant properties of the extract make it an attractive ingredient for formulations aimed at skin health and anti-aging. A study published in the Cosmetics Journal (2022) reported that topical application of Acorus gramineus extract-containing formulations improved skin hydration, elasticity, and reduced signs of aging such as wrinkles and fine lines.

The safety profile of Acorus gramineus extract^{(CAS No. 91745-11-8)) has been extensively evaluated in preclinical studies. Most studies have reported no significant adverse effects at therapeutic doses, although further clinical trials are needed to confirm its safety in humans. It is important to note that while α-asarone is generally considered safe at low concentrations, high doses may pose health risks due to its hepatotoxic potential.}

In conclusion, Acorus gramineus extract (CAS No. 91745-11-8) is a multifaceted natural product with a wide range of therapeutic applications. Its rich chemical composition, including alkaloids like α-asarone and β-asarone, flavonoids, and essential oils, contributes to its neuroprotective, anti-inflammatory, antimicrobial, and antioxidant properties. Ongoing research continues to uncover new potential uses for this extract, making it an exciting area of interest for both scientific research and commercial development.